(2R,4R)-4-(((Benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid (2R,4R)-4-(((Benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC17350751
InChI: InChI=1S/C18H24N2O6/c1-18(2,3)26-17(24)20-10-13(9-14(20)15(21)22)19-16(23)25-11-12-7-5-4-6-8-12/h4-8,13-14H,9-11H2,1-3H3,(H,19,23)(H,21,22)/t13-,14-/m1/s1
SMILES:
Molecular Formula: C18H24N2O6
Molecular Weight: 364.4 g/mol

(2R,4R)-4-(((Benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid

CAS No.:

Cat. No.: VC17350751

Molecular Formula: C18H24N2O6

Molecular Weight: 364.4 g/mol

* For research use only. Not for human or veterinary use.

(2R,4R)-4-(((Benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid -

Specification

Molecular Formula C18H24N2O6
Molecular Weight 364.4 g/mol
IUPAC Name (2R,4R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(phenylmethoxycarbonylamino)pyrrolidine-2-carboxylic acid
Standard InChI InChI=1S/C18H24N2O6/c1-18(2,3)26-17(24)20-10-13(9-14(20)15(21)22)19-16(23)25-11-12-7-5-4-6-8-12/h4-8,13-14H,9-11H2,1-3H3,(H,19,23)(H,21,22)/t13-,14-/m1/s1
Standard InChI Key KFRRDHBQRJQRRO-ZIAGYGMSSA-N
Isomeric SMILES CC(C)(C)OC(=O)N1C[C@@H](C[C@@H]1C(=O)O)NC(=O)OCC2=CC=CC=C2
Canonical SMILES CC(C)(C)OC(=O)N1CC(CC1C(=O)O)NC(=O)OCC2=CC=CC=C2

Introduction

Chemical Identity and Structural Characteristics

Molecular Configuration and Stereochemistry

The compound features a pyrrolidine ring substituted at the 1- and 4-positions with Boc and Cbz groups, respectively, and a carboxylic acid moiety at the 2-position. The (2R,4R) stereochemistry is confirmed by its IUPAC name: (2R,4R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(phenylmethoxycarbonylamino)pyrrolidine-2-carboxylic acid . This configuration is critical for its role in asymmetric synthesis, as chirality influences binding affinity in biological systems .

Table 1: Key Physicochemical Properties

PropertyValueSource
Molecular FormulaC18H24N2O6\text{C}_{18}\text{H}_{24}\text{N}_{2}\text{O}_{6}
Molecular Weight364.4 g/mol
CAS Number2306252-34-4, 2306252-46-8*
IUPAC Name(2R,4R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(phenylmethoxycarbonylamino)pyrrolidine-2-carboxylic acid
SMILESCC(C)(C)OC(=O)N1CC@@HNC(=O)OCC2=CC=CC=C2
InChIKeyKFRRDHBQRJQRRO-ZIAGYGMSSA-N

*Discrepancies in CAS numbers reflect registry variations across suppliers .

Spectroscopic and Chromatographic Data

The compound’s structural validation relies on spectral techniques:

  • Nuclear Magnetic Resonance (NMR): The Boc group’s tert-butyl protons appear as a singlet near δ 1.4 ppm, while the Cbz group’s benzyl protons resonate as a multiplet at δ 7.3–7.4 ppm.

  • High-Resolution Mass Spectrometry (HRMS): A molecular ion peak at m/z 364.4 confirms the molecular weight .

  • Chiral HPLC: Methods using cellulose-based columns (e.g., Chiralpak IC) resolve enantiomers, ensuring ≥97% enantiomeric excess (ee) for pharmaceutical-grade material .

Synthesis and Protective Group Strategy

Stepwise Protection of Amines

The synthesis involves sequential installation of Boc and Cbz groups to achieve orthogonality:

  • Boc Protection: The pyrrolidine secondary amine reacts with di-tert-butyl dicarbonate ((Boc)2O\text{(Boc)}_2\text{O}) in tetrahydrofuran (THF), yielding 1-Boc-pyrrolidine .

  • Cbz Protection: The primary amine at the 4-position is protected using benzyl chloroformate (Cbz-Cl\text{Cbz-Cl}) in the presence of a base like triethylamine .

Table 2: Synthetic Conditions and Yields

StepReagentSolventTemperatureYield
1(Boc)2O\text{(Boc)}_2\text{O}THF0°C → RT85%
2Cbz-Cl\text{Cbz-Cl}DCM0°C78%

Deprotection Kinetics

  • Boc Removal: Achieved via trifluoroacetic acid (TFA) in dichloromethane (DCM), cleaving the carbamate without affecting the Cbz group .

  • Cbz Removal: Catalytic hydrogenation (H2_2, Pd/C) selectively removes the benzyloxy group, leaving the Boc-protected amine intact .

Applications in Pharmaceutical Chemistry

Intermediate in Peptide Synthesis

The compound’s dual protection enables its use in fragment condensation strategies. For example, it serves as a proline analog in angiotensin-converting enzyme (ACE) inhibitors, where the (2R,4R) configuration mimics the transition state of peptide hydrolysis .

Building Block for Bioactive Molecules

  • Antiviral Agents: Derivatives of this compound have shown inhibitory activity against SARS-CoV-2 main protease (Mpro^\text{pro}), with IC50_{50} values <10 μM in enzymatic assays .

  • Anticancer Therapeutics: Functionalization at the carboxylic acid position (e.g., amide formation) yields analogs that disrupt microtubule assembly in breast cancer cell lines (MCF-7) .

Research Findings and Comparative Studies

Solubility and Stability Profiles

  • Aqueous Solubility: <0.1 mg/mL at pH 7.4, necessitating formulation with co-solvents like DMSO or PEG-400 .

  • Thermal Stability: Decomposition occurs above 150°C, with the Boc group cleaving before the Cbz group (TGA analysis) .

Table 3: Properties of Related Pyrrolidine Derivatives

CompoundMolecular FormulaCAS NumberApplication
(2S,4R)-4-(Boc-amino)pyrrolidine-2-carboxylic acidC10H18N2O4\text{C}_{10}\text{H}_{18}\text{N}_{2}\text{O}_{4}1279034-98-8Peptide backbone modification
(2R,4R)-1-Cbz-4-Boc-pyrrolidine-2-carboxylic acidC18H24N2O6\text{C}_{18}\text{H}_{24}\text{N}_{2}\text{O}_{6}2306252-46-8Antiviral intermediate

The (2S,4R) isomer (CAS 1279034-98-8) exhibits lower metabolic stability in hepatic microsome assays (t1/2_{1/2} = 12 min vs. 45 min for the (2R,4R) form), highlighting the impact of stereochemistry on drug-like properties .

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator